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Compound of Interest

Compound Name: 4-Fluorophenethyl isocyanate

Cat. No.: B1336053

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. It is not a substitute for a formal risk assessment and the Safety Data Sheet
(SDS) provided by the manufacturer. Always consult the most current SDS for the specific
product you are using.

Introduction

4-Fluorophenyl isocyanate (CAS No. 1195-45-5) is a chemical intermediate used in the
synthesis of various organic compounds, including pharmaceuticals and pesticides.[1] It is a
flammable liquid and vapor that is harmful if swallowed, in contact with skin, or if inhaled.[2]
This guide provides a comprehensive overview of the safety precautions and handling
guidelines necessary for the safe use of 4-fluorophenyl isocyanate in a laboratory setting.

Hazard Identification and Classification

4-Fluorophenyl isocyanate is classified as a hazardous chemical.[3] It is essential to
understand its specific hazards to implement appropriate safety measures.

GHS Classification:
» Flammable liquids: Category 3[2][4]

¢ Acute toxicity, Oral: Category 3 or 4[4][5]
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o Acute toxicity, Dermal: Category 4[2]

e Acute toxicity, Inhalation: Category 3 or 4[2][4]

o Skin irritation: Category 2[4]

o Serious eye irritation: Category 2A[2][4]

» Respiratory sensitization: Category 1[2]

» Skin sensitization: Category 1[2]

» Specific target organ toxicity - single exposure (Respiratory system): Category 3[4]

Signal Word: Danger[2]

Hazard Statements:

e H226: Flammable liquid and vapor.[2][5]

o H301 + H331: Toxic if swallowed or if inhaled.[4]

e H302: Harmful if swallowed.[2][5]

e H312: Harmful in contact with skin.[2][5]

e H315: Causes skin irritation.[4]

e H317: May cause an allergic skin reaction.[2][5]

e H319: Causes serious eye irritation.[2][5]

e H332: Harmful if inhaled.[2]

e H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][5]

o H335: May cause respiratory irritation.[4]

The compound is also a lachrymator, meaning it can cause tearing.[2][6]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-fluorophenyl isocyanate is
provided in the table below.

Property Value

Molecular Formula C7H4FNO

Molecular Weight 137.11 g/mol

Appearance Clear light yellow to yellow-orange liquid[6]
Boiling Point 55 °C at 8 mmHg

Density 1.206 g/mL at 25 °C

Flash Point 53 °C - 60 °C (closed cup)[3]

Refractive Index n20/D 1.5141

Solubility Insoluble in water[7]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.
4.1 Safe Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][7]

e Avoid all personal contact, including inhalation of vapors or mist.[6]

o Wear appropriate personal protective equipment (PPE), including gloves, goggles, and a lab
coat.[1]

» Use explosion-proof electrical, ventilating, and lighting equipment.[8]
e Use only non-sparking tools.[8]

o Take precautionary measures against static discharge.[8]
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Keep away from heat, sparks, open flames, and hot surfaces.[2]

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.[8]

Isocyanates can react with water to form carbon dioxide gas, which can cause sealed
containers to rupture.[6]

4.2 Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7]

Recommended storage temperature is 2-8°C (refrigerated).[3]

Store under an inert gas.[4]

Keep away from sources of ignition.[7]

Store away from incompatible materials such as strong oxidizing agents, acids, strong
bases, amines, alcohols, and water.[6][7]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment are essential to prevent exposure.
5.1 Engineering Controls:

 Facilities should be equipped with an eyewash station and a safety shower.[6]

¢ Use local exhaust ventilation to keep airborne concentrations low.[6]

5.2 Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical splash goggles and a face shield.[6]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]
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o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[6]
Follow OSHA respirator regulations.

First Aid Measures

In case of exposure, immediate medical attention is required.[6] The following first aid
procedures should be followed.

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Obtain medical aid immediately.[6][7]

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[6][7] Obtain medical aid.[6]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][7] Get medical aid immediately.[6]

¢ Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[6][7]
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Inhalation Ingestion Skin Contact Eye Contact

Move to Fresh Air Rinse Mouth, Give Water/Milk (if conscious) Flush Skin with Soap & Water (15 min) Flush Eyes with Water (15 min)

If breathing is difficul If not breathing

Medical Attention

Give Oxygen (if breathing is difficult)

Avrtificial Respiration (if not breathing) Do NOT Induce Vomiting

Seek Immediate Medical Attention
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Evacuate Unnecessary Personnel Remove Ignition Sources

y

Wear Appropriate PPE Ensure Adequate Ventilation

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Place in Closed Container for Disposal

Decontaminate Area

Chemical Properties

Flammable Liquid Reacts with Water, Amines, Toxic/Harmful by Inhalation, . . ™ . )
(Flash Point: 53-60°C) Alcohols, Bases, Acids Ingestion, Skin Contact Reesppmrzita Ry 0] S Sy Eye and Skin lrritant
T T
1 1
L v Safety irecautions

Keep away from heat, Store away from Work in a well-ventilated area Use appropriate PPE .
. . . . Avoid all personal contact
sparks, and open flames incompatible materials (fume hood) (gloves, goggles, respirator)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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